Cas no 1326875-30-2 (1-(4-{4-[2-(3-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]piperazin-1-yl}phenyl)ethan-1-one)

• Product Name: 1-(4-{4-[2-(3-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]piperazin-1-yl}phenyl)ethan-1-one
• CAS No: 1326875-30-2
• MF: C₂₅H₂₅N₅O₂
• MW: 427.498305082321
• CID: 5323178
• Update Time: 2025-06-22

1-(4-{4-[2-(3-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]piperazin-1-yl}phenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-{4-[2-(3-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]piperazin-1-yl}phenyl)ethan-1-one
• 1-(4-{4-[2-(3-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]piperazin-1-yl}phenyl)ethanone
• 1-[4-[4-[2-(3-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]piperazin-1-yl]phenyl]ethanone
• 1-(4-(4-(2-(3-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl)piperazin-1-yl)phenyl)ethan-1-one
• STL128030

• Inchi： 1S/C25H25N5O2/c1-18(31)19-6-8-21(9-7-19)28-12-14-29(15-13-28)25-24-17-23(27-30(24)11-10-26-25)20-4-3-5-22(16-20)32-2/h3-11,16-17H,12-15H2,1-2H3
• InChI Key： KKZLLDZOMCNHHY-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC(=CC=1)N1CCN(C2C3=CC(C4C=CC=C(C=4)OC)=NN3C=CN=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 632
• XLogP3: 3.4
• Topological Polar Surface Area: 63

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-{4-[2-(3-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]piperazin-1-yl}phenyl)ethan-1-one

Recent Advances in the Study of 1-(4-{4-[2-(3-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]piperazin-1-yl}phenyl)ethan-1-one (CAS: 1326875-30-2)

The compound 1-(4-{4-[2-(3-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]piperazin-1-yl}phenyl)ethan-1-one (CAS: 1326875-30-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique pyrazolo[1,5-a]pyrazine core and piperazine linkage, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action.

Recent research has focused on the synthesis and optimization of this compound, with particular emphasis on its role as a modulator of specific biological targets. Studies have demonstrated its high affinity for certain receptor types, suggesting potential applications in the treatment of neurological disorders and cancers. The compound's ability to cross the blood-brain barrier has also been a key area of investigation, highlighting its promise in central nervous system (CNS)-targeted therapies.

In vitro and in vivo studies have provided compelling evidence of the compound's efficacy. For instance, one study published in the Journal of Medicinal Chemistry reported that 1-(4-{4-[2-(3-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]piperazin-1-yl}phenyl)ethan-1-one exhibited potent inhibitory activity against a specific kinase pathway implicated in tumor growth. Another study highlighted its neuroprotective effects in models of neurodegenerative diseases, further broadening its therapeutic potential.

The pharmacokinetic profile of this compound has also been a focal point of recent investigations. Researchers have employed advanced analytical techniques, such as liquid chromatography-mass spectrometry (LC-MS), to assess its metabolic stability and bioavailability. These studies have revealed favorable pharmacokinetic properties, including prolonged half-life and minimal off-target effects, which are critical for its development as a drug candidate.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as scalability of synthesis, formulation stability, and long-term safety profiles need to be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies are expected to play a pivotal role in overcoming these hurdles.

In conclusion, 1-(4-{4-[2-(3-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]piperazin-1-yl}phenyl)ethan-1-one represents a promising candidate for further drug development. Its multifaceted pharmacological activities and favorable pharmacokinetic properties underscore its potential to address unmet medical needs. Continued research and development efforts will be essential to fully realize its therapeutic benefits.